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Introduction

The [-galactosidase (B-gal) enzyme, encoded by the lacZ gene, is a widely utilized reporter in
molecular biology for studying gene expression and regulation.[1] Its high turnover rate and
absence in mammalian cells make it a sensitive and reliable tool.[2] The 4-methylumbelliferone
(4-MU)-based fluorescence assay provides a highly sensitive method for quantifying 3-
galactosidase activity.[2][3] This assay employs the non-fluorescent substrate 4-
methylumbelliferyl-B-D-galactopyranoside (4-MUG), which is hydrolyzed by 3-galactosidase to
produce the highly fluorescent product 4-methylumbelliferone (4-MU).[3] The resulting
fluorescence intensity is directly proportional to the [3-galactosidase activity in the sample. This
method is suitable for various expression systems, including mammalian cells, insect cells,
yeast, and bacteria, and is adaptable for high-throughput screening.

Principle of the Assay

The core of this assay is the enzymatic reaction where [3-galactosidase cleaves the [3-
glycosidic bond in 4-MUG. This releases 4-methylumbelliferone (4-MU), a compound that
exhibits strong fluorescence under alkaline conditions. The fluorescence of 4-MU is measured
at an excitation wavelength of approximately 360-365 nm and an emission wavelength of 455-

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b191837?utm_src=pdf-interest
https://www.bio-rad.com/webroot/web/pdf/lsr/literature/Bulletin_9617.pdf
https://www.thomassci.com/p/fluorescent-%C3%9F-galactosidase-assay-mug
https://www.thomassci.com/p/fluorescent-%C3%9F-galactosidase-assay-mug
https://cdn.gbiosciences.com/pdfs/protocol/786-654_protocol.pdf
https://cdn.gbiosciences.com/pdfs/protocol/786-654_protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

465 nm. The reaction is typically stopped by adding a high pH buffer, which also enhances the
fluorescence of the 4-MU product.
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Biochemical Reaction
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bio-rad.com [bio-rad.com]

2. thomassci.com [thomassci.com]

3. cdn.gbiosciences.com [cdn.gbiosciences.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for 4-
Methylumbelliferone-Based [3-Galactosidase Fluorescence Assay]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b191837#4-
methylumbelliferone-based-fluorescence-assay-for-beta-galactosidase]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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